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Compound of Interest

Compound Name: Profenofos

Cat. No.: B10824973

Profenofos, a broad-spectrum organophosphate insecticide and acaricide, is a potent tool in
agricultural research and development.[1][2] HoweVer, its toxicity necessitates stringent safety
protocols to protect laboratory personnel.[3] This guide provides essential, immediate safety
and logistical information for handling Profenofos, including personal protective equipment
(PPE) specifications, step-by-step handling procedures, and disposal plans to ensure a safe
and compliant laboratory environment.

Quantitative Safety Data

Understanding the quantitative aspects of Profenofos's toxicity is critical for risk assessment
and the implementation of appropriate safety measures.
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Parameter Value Species Reference
Oral LD50 >700 mg/kg Rat [4]
Dermal LD50 >2000 mg/kg Rat [5]
Inhalation LC50 (4 )
5.12 mg/L air Rat [5]
hours)
Fish LC50 (96 hours) 0.08 mg/L Rainbow Trout [5]
Water Solubility 19.4 mg/L at 20°C [5]
Acceptable Daily 0-0.03 mg/kg body 6]
Intake (ADI) weight

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory
exposure to Profenofos.

1. Hand Protection:

e Gloves: Wear impervious rubber or nitrile chemical-resistant gloves.[4][7] Avoid leather,
paper, or fabric gloves as they can absorb and retain the chemical.[8] For enhanced
protection, consider wearing a light pair of disposable gloves underneath the primary gloves.

[8]
2. Body Protection:

» Protective Clothing: Wear chemical-protective clothing that covers the entire body.[9] Loose-
fitting coveralls can reduce the risk of tears at the seams.[8] For tasks with a high risk of
splashing, a waterproof apron worn over coveralls is recommended.[10]

o Footwear: Use chemical-resistant boots; leather or fabric footwear is not suitable.[8]
Trousers should be worn outside the boots to prevent pesticides from entering.[11]

3. Eye and Face Protection:
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e Goggles and Face Shield: Chemical safety goggles and a face shield are essential,
particularly when mixing or spraying Profenofos, to protect against splashes.[8][12]

4. Respiratory Protection:

e Respirator: In areas with inadequate ventilation or when dealing with aerosols or vapors, a
NIOSH/MSHA-approved self-contained breathing apparatus or an appropriate air-purifying
respirator with organic vapor cartridges is necessary.[4][12]

Experimental Protocol: Safe Handling of Profenofos

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risks during the
handling of Profenofos.

1. Preparation:

o Work in a well-ventilated area, preferably under a chemical fume hood.[9][13]
e Ensure an eyewash station and safety shower are readily accessible.[4]

« Inspect all PPE for integrity before use.[8]

2. Handling and Use:

» Avoid contact with skin, eyes, and clothing.[9]

e Do not eat, drink, or smoke in the handling area.[4]

e Use non-sparking tools and explosion-proof equipment, as Profenofos can be flammable.[9]
o Keep the container tightly closed when not in use.[4]

3. In Case of a Spill:

o Evacuate the area and ensure adequate ventilation.[4]

o Wear appropriate PPE before attempting to clean up.
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For small spills, absorb the liquid with sand or another non-combustible absorbent material
and place it in a designated container for disposal.[3]

Prevent the spill from entering drains or waterways.[9]

4. Decontamination:

Thoroughly wash hands and face with soap and water after handling.[4]

Remove and wash contaminated clothing separately from other laundry before reuse.[4]

Clean all equipment used for handling Profenofos after each use.

Disposal Plan

Proper disposal of Profenofos and its containers is critical to prevent environmental
contamination.

o Waste Material: Dispose of Profenofos waste at a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[5][9] Do not discharge into sewer
systems or waterways.[9]

o Containers: Triple rinse or pressure rinse empty containers.[5] The collected rinse water
should be disposed of as hazardous waste.[5] Puncture the container to make it unusable for
other purposes and dispose of it in a sanitary landfill or through a designated recycling
program, in accordance with local regulations.[5][9]

Logical Workflow for Handling Profenofos

The following diagram illustrates the key stages and decision points for the safe handling of
Profenofos, from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Profenofos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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